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Compound of Interest

Compound Name: 7-Amino nitrazepam-d5
CAS No.: 1189511-46-3
Cat. No.: B15558787
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of 7-Amino nitrazepam-d5, a deuterated
internal standard crucial for the accurate quantification of 7-aminonitrazepam, the primary
metabolite of the benzodiazepine nitrazepam. Its application is critical in forensic toxicology,
clinical chemistry, and drug metabolism studies where precise and reliable measurements are
paramount.

Core Compound Data

7-Amino nitrazepam-d5 is a stable isotope-labeled version of 7-aminonitrazepam. The
incorporation of five deuterium atoms on the phenyl ring provides a distinct mass shift, allowing
it to be differentiated from the endogenous analyte in mass spectrometry-based assays without
altering its chemical and chromatographic behavior. This makes it an ideal internal standard to
correct for variations during sample preparation and analysis.
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Property Value

) 7-amino-5-(2,3,4,5,6-pentadeuteriophenyl)-1,3-
Chemical Name _ , _
dihydro-1,4-benzodiazepin-2-one

Molecular Formula C1s5HsDsNsO

Molecular Weight 256.31 g/mol

CAS Number 1189511-46-3

Appearance Pale Yellow Solid

Primary Application Internal Standard for Mass Spectrometry

Experimental Protocol: Quantification of 7-
Aminonitrazepam in Urine by LC-MS/MS

The following protocol is a detailed methodology for the analysis of urinary benzodiazepines,
including 7-aminonitrazepam, using a deuterated internal standard like 7-Amino nitrazepam-
d5. This method employs solid-phase extraction (SPE) for sample cleanup and concentration,
followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) for detection and
quantification.[1][2]

1. Materials and Reagents:

e 7-Amino nitrazepam-d5 (Internal Standard Solution)

e Urine sample

e 0.5 M Ammonium Acetate Buffer (pH 5.0)

¢ [-glucuronidase enzyme (e.g., from Patella vulgata)[1][2]
e 4% Phosphoric Acid (H3zPOa)

e 0.02 N Hydrochloric Acid (HCI)

e 20% Methanol (MeOH) in water
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e Elution Solvent: 60:40 Acetonitrile (ACN):MeOH with 5% strong ammonia solution[1][2]
o Sample Diluent: 2% ACN:1% formic acid in water[1][2]

o Solid-Phase Extraction (SPE) Plate (e.g., Oasis MCX pElution Plate)[1][2]

2. Sample Preparation (Hydrolysis and SPE):

This procedure is designed to be performed within the wells of an SPE plate to minimize
sample transfer steps.[1][2]

o Step 1: Sample Aliquoting
o Add 200 pL of the urine sample to a well of the SPE plate.[1][2]
e Step 2: Internal Standard Spiking

o Add 20 uL of the 7-Amino nitrazepam-d5 internal standard solution (e.g., 250 ng/mL).[1]
[2]

o Step 3: Enzymatic Hydrolysis
o Add 200 pL of 0.5 M ammonium acetate buffer (pH 5.0) containing -glucuronidase.[1][2]
o Incubate the plate at 50°C for 1 hour to deconjugate glucuronidated metabolites.[1][2]
e Step 4: Quenching
o Add 200 pL of 4% HsPOa to stop the enzymatic reaction.[1][2]
e Step 5: Sample Loading
o Apply vacuum to draw the pre-treated sample into the SPE sorbent bed.[1][2]
e Step 6: Washing
o Wash the sorbent with 200 pL of 0.02 N HCI.[1][2]

o Wash the sorbent with 200 pL of 20% MeOH.[1][2]
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o Dry the plate under high vacuum for approximately 30 seconds.[1][2]

e Step 7: Elution

o Elute the analytes with two aliquots of 25 pL of the elution solvent (60:40 ACN:MeOH with
5% ammonia).[1][2]

e Step 8: Final Dilution

o Dilute the combined eluate with 100 pL of the sample diluent before injection.[1][2]
3. LC-MS/MS Analysis:
e Liquid Chromatography (LC):

o Column: A reversed-phase column suitable for separating benzodiazepines (e.g.,
CORTECS UPLC C18+).[2]

o Mobile Phase A: 0.01% Formic acid in water.[2]
o Mobile Phase B: 0.01% Formic acid in acetonitrile.[2]

o Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramp up to
a high percentage to elute the analytes, and then return to initial conditions for
equilibration. For example, starting at 10% B, increasing to 50% over 5 minutes, then to
95% before re-equilibrating.[2]

e Tandem Mass Spectrometry (MS/MS):
o lonization Mode: Electrospray lonization (ESI), Positive.
o Analysis Mode: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Specific precursor-to-product ion transitions must be optimized for both
7-aminonitrazepam and 7-Amino nitrazepam-d5. The transition for the deuterated
standard will be shifted by approximately 5 Da.

Experimental Workflow Diagram
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The following diagram illustrates the sample preparation workflow for the analysis of 7-

aminonitrazepam using its deuterated internal standard.

Sample Preparation in SPE Plate

1. Add 200 pL Urine Sample

2. Spike with 20 pL
7-Amino nitrazepam-d5 (IS)

[3. Add Buffer + B-glucuronidasa

Incubate at 50°C for 1 hr

4. Quench with 200 pL
4% Phosphoric Acid

5. Load Sample onto Sorbent
(Apply Vacuum)

Solid-Phase Extraction

G. Wash with 0.02 N HCD

l

[7. Wash with 20% MeOH]

8. Dry Sorbent
(High Vacuum)

9. Elute with 2x 25 uL
Ammoniated ACN:MeOH

10. Dilute Eluate with
100 pL Sample Diluent
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Urine sample preparation and SPE workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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